Cas no 33652-90-3 (2-Benzoxazolecarbonitrile,5-methyl-)

• Product Name: 2-Benzoxazolecarbonitrile,5-methyl-
• CAS No: 33652-90-3
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 294399
• PubChem ID: 45120290
• Update Time: 2025-06-11

2-Benzoxazolecarbonitrile,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarbonitrile,5-methyl-
• 2-Cyano-5-methylbenzoxazole
• 5-methyl-benzooxazole-2-carbonitrile
• 33652-90-3
• EN300-658586
• 5-methyl-1,3-benzoxazole-2-carbonitrile
• 5-Methyl-2-benzoxazolecarbonitrile
• DTXSID101298449
• 5-methylbenzo[d]oxazole-2-carbonitrile

• Inchi： 1S/C9H6N2O/c1-6-2-3-8-7(4-6)11-9(5-10)12-8/h2-4H,1H3
• InChI Key： IAGQIOHKDVMPQZ-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 49.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Benzoxazolecarbonitrile,5-methyl-

2-Benzoxazolecarbonitrile, 5-methyl (CAS No. 33652-90-3): An Overview of Its Structure, Properties, and Applications

2-Benzoxazolecarbonitrile, 5-methyl (CAS No. 33652-90-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their unique chemical structure and diverse biological activities. In this comprehensive overview, we will delve into the structural characteristics, physical and chemical properties, synthesis methods, and potential applications of 2-Benzoxazolecarbonitrile, 5-methyl.

Structural Characteristics: The molecular formula of 2-Benzoxazolecarbonitrile, 5-methyl is C₉H₇N₃O. The core structure consists of a benzene ring fused with an oxazole ring, with a cyano group attached to the benzene ring and a methyl group at the 5-position of the oxazole ring. This unique arrangement imparts specific electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Physical and Chemical Properties: 2-Benzoxazolecarbonitrile, 5-methyl is a white crystalline solid at room temperature. It has a melting point of approximately 148-150°C and is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption due to the presence of the cyano group and the aromatic system. Additionally, it shows good thermal stability and resistance to hydrolysis under neutral conditions.

Synthesis Methods: The synthesis of 2-Benzoxazolecarbonitrile, 5-methyl can be achieved through various routes. One common method involves the reaction of 2-cyanoacetamide with o-hydroxyacetophenone in the presence of an acid catalyst. Another approach involves the cyclization of o-hydroxybenzyl cyanide with formaldehyde in an acidic medium. These methods have been optimized to yield high purity products with good yields.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-Benzoxazolecarbonitrile, 5-methyl. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals effectively. Additionally, it has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of pharmaceutical research, 2-Benzoxazolecarbonitrile, 5-methyl has shown promise as a lead compound for drug development. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, it has been reported to inhibit carbonic anhydrase isoenzymes, which are implicated in conditions such as glaucoma and epilepsy. Furthermore, preliminary data suggest that this compound may have antitumor activity by inducing apoptosis in cancer cells.

Clinical Applications: While still in the early stages of development, 2-Benzoxazolecarbonitrile, 5-methyl holds potential for various clinical applications. Its antioxidant and anti-inflammatory properties make it a candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The enzyme inhibitory activity could be leveraged for developing new therapeutic agents for conditions like glaucoma and epilepsy.

Safety Considerations: As with any chemical compound used in research or pharmaceutical applications, safety is a critical consideration. Studies have shown that 2-Benzoxazolecarbonitrile, 5-methyl is generally well-tolerated at low concentrations. However, higher doses may cause mild irritation or toxicity in certain cell lines. Therefore, appropriate handling and safety protocols should be followed when working with this compound.

FUTURE DIRECTIONS: The ongoing research on 2-Benzoxazolecarbonitrile, 5-methyl is focused on optimizing its pharmacological properties and exploring its potential therapeutic applications further. Future studies may involve structure-activity relationship (SAR) analysis to identify more potent derivatives with improved selectivity and reduced side effects. Additionally, clinical trials are needed to validate the safety and efficacy of this compound in human subjects.

In conclusion, 2-Benzoxazolecarbonitrile, 5-methyl (CAS No. 33652-90-3) is a promising compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting subject for further investigation.